Cas no 2171997-57-0 (4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole)

4-Iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole is a specialized pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features an iodine substituent at the 4-position and a methoxy-2-methylpropyl group at the 5-position, offering unique reactivity for further functionalization. The 1-methyl substitution enhances stability while maintaining compatibility with cross-coupling reactions. This compound may serve as a versatile intermediate in medicinal chemistry, particularly in the synthesis of biologically active molecules. Its distinct substitution pattern allows for selective modifications, making it valuable for exploratory synthesis and structure-activity relationship studies. The presence of iodine also facilitates its use in palladium-catalyzed transformations.
4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole structure
2171997-57-0 structure
Product Name:4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole
CAS No:2171997-57-0
MF:C9H15IN2O
MW:294.132674455643
CID:6197338
PubChem ID:165570966
Update Time:2025-08-03

4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole
    • EN300-1615477
    • 2171997-57-0
    • Inchi: 1S/C9H15IN2O/c1-9(2,13-4)5-8-7(10)6-11-12(8)3/h6H,5H2,1-4H3
    • InChI Key: JPFWIVYYDVMILF-UHFFFAOYSA-N
    • SMILES: IC1C=NN(C)C=1CC(C)(C)OC

Computed Properties

  • Exact Mass: 294.02291g/mol
  • Monoisotopic Mass: 294.02291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 27Ų

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Additional information on 4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole

4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole: A Comprehensive Overview

4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole (CAS No. 2171997-57-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyrazole core is a five-membered heterocyclic ring containing two nitrogen atoms. The introduction of an iodine atom at the 4-position and a 2-methoxy-2-methylpropyl group at the 5-position, along with a methyl group at the 1-position, imparts distinct chemical and biological characteristics to this molecule. The iodine substituent is particularly noteworthy due to its ability to participate in various chemical reactions and interactions, making it a valuable moiety in drug design and development.

Recent studies have highlighted the potential of 4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole has shown promising antiviral activity against several viral strains. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the replication of influenza A virus by interfering with viral RNA synthesis. This finding opens up new avenues for developing antiviral drugs that target RNA-dependent RNA polymerases.

The anticancer potential of 4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that 4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole could be a valuable addition to the arsenal of anticancer agents.

The pharmacokinetic properties of 4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability, good tissue distribution, and low toxicity. These attributes make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 4-iodo-5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazole (CAS No. 2171997-57-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use. As advancements in medicinal chemistry and drug development continue, this compound holds significant promise for improving patient outcomes in various disease conditions.

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